4-Chloro-4'-methoxybenzophenone
Overview
Description
4-Chloro-4’-methoxybenzophenone is a chemical compound with the molecular formula C14H11ClO2 . It is used in the preparation of photosensitizers and UV filters .
Synthesis Analysis
The synthesis of 4-Chloro-4’-methoxybenzophenone can be achieved via the Friedel-Crafts acylation reaction. This involves the reaction of anisole and 4-chlorobenzoyl chloride as reagents . The reaction is typically carried out in the presence of a catalyst such as AlCl3 .
Molecular Structure Analysis
The molecular structure of 4-Chloro-4’-methoxybenzophenone consists of a benzene ring bonded to a carbonyl group (C=O), which is in turn bonded to another benzene ring. One of the benzene rings has a chlorine atom (Cl) substituted at the 4-position, and the other benzene ring has a methoxy group (-OCH3) substituted at the 4’-position .
Scientific Research Applications
Detection and Analysis in Human Serum : 4-Chloro-4'-methoxybenzophenone, as a derivative of benzophenone, has been studied for its detection in human serum. A method involving dispersive liquid-liquid microextraction and liquid chromatography tandem mass spectrometry was developed for determining benzophenone-3 and its metabolites in human serum, indicating its relevance in biochemical and medical analysis (Tarazona, Chisvert, & Salvador, 2013).
Plant Growth Regulation : Research has shown that 4-Methoxybenzophenones, including derivatives like this compound, exhibit plant growth-regulating activities. They can inhibit shoot and root growth and affect phototropism or geotropism in plants, suggesting potential applications in agriculture and botany (Yamada et al., 1974).
Environmental Monitoring : Methods have been developed for the determination of hydroxylated benzophenone UV absorbers, including this compound, in environmental water samples. This indicates its importance in environmental monitoring and pollution control (Negreira et al., 2009).
Synthesis and Catalysis : Studies have focused on the green synthesis of 4-methoxybenzophenone from anisole and benzoic acid, catalyzed by tungstophosphoric acid supported on MCM-41. This research is relevant for chemical engineering and sustainable production methods (Zhang et al., 2015).
Photoreaction Studies : The study of magnetic field effects on radical reactions in solution, such as the reaction of 4-methoxybenzophenone, contributes to the fundamental understanding of chemical reactions under varying conditions, which is vital in physical chemistry (Hayashi, Sakaguchi, & Wakasa, 2001).
UV Filter Stability and Toxicity : Investigations into the stability and toxicity of chlorinated benzophenone-type UV filters, including this compound, in waters, are crucial for assessing environmental and health impacts of these chemicals (Zhuang et al., 2013).
Mechanism of Action
Target of Action
It’s known that benzophenone derivatives can interact with various biological targets depending on their specific chemical structure .
Mode of Action
The mode of action of 4-Chloro-4’-methoxybenzophenone involves its interaction with its targets. The compound is likely to undergo Friedel-Crafts alkylation and acylation reactions, which are common for benzophenone derivatives . These reactions involve the formation of a carbocation that is attacked by a pi bond from an aromatic ring, replacing one of the aromatic protons with an alkyl or acyl group .
Biochemical Pathways
Benzophenone derivatives have been reported to exhibit antitumor activity, suggesting they may interact with pathways involved in cell proliferation and survival .
Result of Action
Benzophenone derivatives have been reported to exhibit antitumor activity, suggesting they may induce cell death or inhibit cell proliferation .
Action Environment
The action, efficacy, and stability of 4-Chloro-4’-methoxybenzophenone can be influenced by various environmental factors. These may include the pH of the environment, the presence of other substances that can interact with the compound, and the temperature . .
Biochemical Analysis
Cellular Effects
Benzophenones are known to have various effects on cells, including influencing cell function, impacting cell signaling pathways, altering gene expression, and affecting cellular metabolism .
Molecular Mechanism
It is known that benzophenones can exert their effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that benzophenones can have long-term effects on cellular function in in vitro or in vivo studies .
Dosage Effects in Animal Models
It is known that benzophenones can have toxic or adverse effects at high doses .
Metabolic Pathways
It is known that benzophenones can interact with various enzymes or cofactors and can affect metabolic flux or metabolite levels .
Transport and Distribution
It is known that benzophenones can interact with various transporters or binding proteins and can affect their localization or accumulation .
Subcellular Localization
It is known that benzophenones can be directed to specific compartments or organelles through targeting signals or post-translational modifications .
properties
IUPAC Name |
(4-chlorophenyl)-(4-methoxyphenyl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO2/c1-17-13-8-4-11(5-9-13)14(16)10-2-6-12(15)7-3-10/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJVJYPSXZCEIEQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80147149 | |
Record name | 4-Chloro-4'-methoxybenzophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80147149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
10547-60-1 | |
Record name | 4-Chloro-4′-methoxybenzophenone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10547-60-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-4'-methoxybenzophenone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010547601 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 10547-60-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=74662 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Chloro-4'-methoxybenzophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80147149 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-chloro-4'-methoxybenzophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.016 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-CHLORO-4'-METHOXYBENZOPHENONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/IOL9MRR16B | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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